6-((4-Chlorobenzyl)amino)pyridazin-3-ol

• IUPAC Name: 3-[(4-chlorophenyl)methylamino]-1H-pyridazin-6-one
• InChI: InChI=1S/C11H10ClN3O/c12-9-3-1-8(2-4-9)7-13-10-5-6-11(16)15-14-10/h1-6H,7H2,(H,13,14)(H,15,16)
• InChI Key: JHXUKHUNMQSOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NNC(=O)C=C2)Cl
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol

Description

Synthesis Analysis

The synthesis of pyridazine derivatives, such as 6-((4-Chlorobenzyl)amino)pyridazin-3-ol, involves several methods. One approach is the Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers. Another method involves a copper-promoted 6-endo-trig cyclization of readily available β,γ-unsaturated hydrazones. A TBAI/K2S2O8-promoted [4 + 2] annulation of ketene N,S-acetals, and N-tosylhydrazones provides a variety of trisubstituted pyridazines.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthetic pathways for pyridazinone derivatives often involve multi-step processes, starting from readily available compounds. For example, Károlyházy et al. (2001) outlined the synthesis of a novel pyridazinol[3,4-b][1,5]diazepine ring system, highlighting the synthetic flexibility of pyridazinone derivatives [Károlyházy et al., 2001].
• Estevez, Raviña, and Sotelo (1998) synthesized 6-aryl-5-amino-3(2H)-pyridazinones as potential platelet aggregation inhibitors, demonstrating the pharmaceutical potential of these compounds without specifying their use in treatments [Estevez, Raviña, & Sotelo, 1998].

Potential Applications

• Wlochal and Bailey (2015) discussed the use of a Buchwald protocol for synthesizing N6-alkylated pyridazine-3,6-diamines, indicating their relevance in medicinal chemistry due to the attractive but challenging nature of these scaffolds [Wlochal & Bailey, 2015].
• El-Mariah, Hosny, and Deeb (2006) synthesized a series of pyridazino[3′,4′:3,4]pyrazolo[5,1-c]-1,2,4-triazines and evaluated their antimicrobial activity, demonstrating the potential of pyridazinone derivatives in addressing microbial resistance [El-Mariah, Hosny, & Deeb, 2006].

Environmental and Material Science Applications

• Kalai et al. (2020) investigated the corrosion inhibition performance of pyridazinone derivatives for mild steel in acidic solutions, showcasing the application of these compounds beyond the pharmaceutical domain [Kalai et al., 2020].

Mechanism of Action

Pyridazinone Derivatives

Pyridazinone derivatives are very important heterocyclic structures due to their ease of access through a variety of chemical reactions . They are present in a wide range of biologically active compounds and have been used in agrochemistry, like herbicide compounds , fungicides, and insecticides . In addition, pyridazinone scaffold shows some interesting physicochemical properties, hence their use as good metal extractants from aqueous solutions or as corrosion inhibitors for mild steel .

Potential Targets and Mode of Action

For example, they have been used as corrosion inhibitors, indicating that they might interact with metal surfaces to prevent corrosion .

Biochemical Analysis

Biochemical Properties

6-((4-Chlorobenzyl)amino)pyridazin-3-ol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. The compound’s interaction with proteins can lead to alterations in protein function and stability. Additionally, this compound can bind to specific receptors on cell surfaces, influencing signal transduction pathways .

Cellular Effects

The effects of this compound on cells are multifaceted. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can modulate the activity of transcription factors, leading to changes in gene expression profiles. This modulation can result in altered cellular functions, such as proliferation, differentiation, and apoptosis. Furthermore, this compound can impact cellular metabolism by inhibiting key metabolic enzymes, thereby affecting the energy balance within the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions. For instance, it can inhibit enzyme activity by binding to the active site, preventing substrate binding and subsequent catalysis. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in cumulative effects on cellular processes, such as sustained inhibition of metabolic enzymes or prolonged modulation of gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibition of specific enzymes or modulation of signaling pathways. At higher doses, it can lead to toxic or adverse effects, such as cellular damage or disruption of normal physiological processes. Threshold effects have been observed, where a certain dosage is required to achieve a significant biological response. It is crucial to determine the optimal dosage that maximizes therapeutic benefits while minimizing adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play essential roles in these pathways. For example, the compound can inhibit enzymes involved in glycolysis or the citric acid cycle, leading to alterations in metabolic flux and metabolite levels. These interactions can have downstream effects on cellular energy production and overall metabolic homeostasis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes via specific transporters or passive diffusion. Once inside the cell, it can interact with binding proteins that influence its localization and accumulation. The distribution of this compound within tissues can also affect its efficacy and potential side effects .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the nucleus to interact with transcription factors or to the mitochondria to influence metabolic processes. The subcellular localization of this compound can determine its specific biological effects and mechanisms of action .